Cas no 73941-33-0 (Methyl 1-benzyl-1H-imidazole-5-carboxylate)

• Product Name: Methyl 1-benzyl-1H-imidazole-5-carboxylate
• CAS No: 73941-33-0
• MF: C₁₂H₁₂N₂O₂
• MW: 216.235882759094
• MDL: MFCD01721696
• CID: 568308
• PubChem ID: 96879
• Update Time: 2025-04-19

Methyl 1-benzyl-1H-imidazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 1-benzyl-1H-imidazole-5-carboxylate
• 1H-Imidazole-5-carboxylicacid, 1-(phenylmethyl)-, methyl ester
• methyl 3-benzylimidazole-4-carboxylate
• NSC 91543
• 66RO5I0EOG
• WLN: T5N CNJ A1R& EVO1
• NSC91543
• 73941-33-0
• methyl1-benzyl-1H-imidazole-5-carboxylate
• 4-25-00-00724 (Beilstein Handbook Reference)
• Imidazole-5-carboxylic acid, 1-benzyl-, methyl ester
• BRN 0199825
• 1-(phenylmethyl)-1H-imidazole-5-carboxylicacid methyl ester
• Imidazole-5-carboxylic acid, methyl ester
• UNII-66RO5I0EOG
• FT-0722963
• NS00037581
• MFCD01721696
• SCHEMBL11392729
• 1H-Imidazole-5-carboxylic acid, 1-(phenylmethyl)-, methyl ester
• BS-4228
• F15636
• DTXSID30224636
• Methyl 1-benzylimidazole-5-carboxylate
• SMR001560995
• HMS3087G09
• EINECS 277-646-7
• 1-Benzyl-5-imidazolecarboxylic acid methyl ester
• CHEMBL406326
• 1H-Imidazole-5-carboxylic acid, methyl ester
• MLS002695082
• NSC-91543
• 3-Benzyl-3H-imidazole-4-carboxylic acid methyl ester
• AKOS001823664
• CS-0213349
• 1-benzyl-5-carbmethoxyimidazole
• A865992
• DOTNQIPIURWNFJ-UHFFFAOYSA-N
• DA-17859

• MDL： MFCD01721696
• Inchi： 1S/C12H12N2O2/c1-16-12(15)11-7-13-9-14(11)8-10-5-3-2-4-6-10/h2-7,9H,8H2,1H3
• InChI Key： DOTNQIPIURWNFJ-UHFFFAOYSA-N
• SMILES： O(C)C(C1=CN=CN1CC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 216.09000
• Monoisotopic Mass: 216.09
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 44.1Ų

Experimental Properties

• Density: 1.15±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 64 ºC
• Boiling Point: 381.8±17.0 °C at 760 mmHg
• Flash Point: 184.7±20.9 °C
• Refractive Index: 1.574
• Solubility: Slightly soluble (2.8 g/l) (25 º C),
• PSA: 44.12000
• LogP: 1.71800
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

Methyl 1-benzyl-1H-imidazole-5-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles